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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140 Get Quote

Indole-4-carboxaldehyde: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and biological activities of indole-4-carboxaldehyde. The information is curated for

researchers, scientists, and professionals in drug development who are interested in leveraging

this versatile molecule in their work.

Core Chemical Properties and Structure
Indole-4-carboxaldehyde is an aromatic aldehyde featuring a unique indole structure.[1] This

structural motif makes it a valuable building block for the synthesis of a wide array of bioactive

molecules and a key intermediate in the preparation of complex natural products.[1] Its

reactivity allows for diverse chemical modifications, rendering it a versatile tool in medicinal

chemistry and materials science.[1]

Structural Information
IUPAC Name: 1H-indole-4-carbaldehyde[2]

Synonyms: 4-Formylindole, 1H-Indole-4-carboxaldehyde, Indole-4-aldehyde[1][3]
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Chemical Structure:

SMILES: C1=CC(=C2C=CNC2=C1)C=O[2]

InChI: 1S/C9H7NO/c11-6-7-2-1-3-9-8(7)4-5-10-9/h1-6,10H[2][3]

InChIKey: JFDDFGLNZWNJTK-UHFFFAOYSA-N[2][3]

Physicochemical Properties
A summary of the key quantitative data for indole-4-carboxaldehyde is presented in the table

below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₉H₇NO [1][2][3]

Molecular Weight 145.16 g/mol [1][2][3]

CAS Number 1074-86-8 [1][3]

Appearance
Yellowish to pale brown

powder
[1]

Melting Point 139-143 °C

Purity ≥ 98% (HPLC) [1]

XLogP3 2.2 [2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of indole-4-carboxaldehyde are

provided below.

Synthesis of Indole-4-carboxaldehyde
A common method for the synthesis of indole-4-carboxaldehyde involves the oxidation of 1H-

indole-4-methanol.[4]

Materials:
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1H-Indole-4-methanol

Tetrapropylammonium perruthenate (TPAP)

N-methylmorpholine N-oxide (NMO)

4 Å molecular sieves

Anhydrous methylene chloride (CH₂Cl₂)

Silica gel (for chromatography)

Procedure:

To a mixture of 1H-indole-4-methanol (2.5 g, 17 mmol), N-methylmorpholine N-oxide (3.0 g,

25 mmol), and 4 Å molecular sieves (3.0 g) in anhydrous methylene chloride (30 mL) at

room temperature, add tetrapropylammonium perruthenate (0.3 g, 0.85 mmol) in portions.

Stir the mixture at room temperature under a nitrogen atmosphere for 1 hour.

Filter the reaction mixture to remove the molecular sieves and other solids.

Concentrate the filtrate in vacuo.

Purify the residue by chromatography on silica gel using methylene chloride as the eluent to

yield indole-4-carboxaldehyde as a white powder (2.0 g, 80% yield).[4]
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Synthesis Workflow of Indole-4-carboxaldehyde

Reactants & Reagents

Reaction & Purification

Final Product

1H-Indole-4-methanol

Mix reactants in CH2Cl2
 at room temperature

TPAP, NMO 4 Å Molecular Sieves Anhydrous CH2Cl2

Stir under N2 for 1 hour

Filter the mixture

Concentrate in vacuo

Purify by silica gel
 chromatography
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Proposed Anti-inflammatory Signaling Pathway

Inflammatory Stimulus

Therapeutic Intervention

Cellular Response

Outcome

Methylglyoxal (MGO) Advanced Glycation
 End-products (AGEs)

Pro-inflammatory Gene
 Expression (TNF-α, IFN-γ)

Indole-4-carboxaldehyde

Glyoxalase I (GLYI)
 Expression

enhances

MGO Detoxification

Attenuation of Hepatic
 Inflammation

reduces
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C1074868&Units=SI
https://www.chemicalbook.com/synthesis/indole-4-carboxaldehyde.htm
https://www.benchchem.com/product/b046140#indole-4-carboxaldehyde-chemical-properties-and-structure
https://www.benchchem.com/product/b046140#indole-4-carboxaldehyde-chemical-properties-and-structure
https://www.benchchem.com/product/b046140#indole-4-carboxaldehyde-chemical-properties-and-structure
https://www.benchchem.com/product/b046140#indole-4-carboxaldehyde-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

